
how does RH1115's mechanism differ from other
autophagy inducers like trehalose

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: RH1115

Cat. No.: B12380108 Get Quote

A Comparative Guide to Autophagy Induction:
RH1115 vs. Trehalose
For Researchers, Scientists, and Drug Development Professionals

Autophagy, a cellular self-cleaning process, is a critical mechanism for maintaining cellular

homeostasis and its dysfunction is implicated in a host of diseases, including

neurodegenerative disorders and cancer. Consequently, the identification and characterization

of small-molecule autophagy inducers are of significant interest in drug discovery. This guide

provides a detailed comparison of two such inducers, RH1115 and trehalose, focusing on their

distinct mechanisms of action, supported by experimental data.

Differentiating the Mechanisms: A Tale of Two
Pathways
Both RH1115 and trehalose are notable for their ability to induce autophagy independently of

the mTOR (mechanistic target of rapamycin) pathway, a central regulator of cell growth and

metabolism. However, their upstream mechanisms of action diverge significantly. RH1115 acts

through direct engagement with specific protein targets, while trehalose initiates autophagy by

inducing a broader cellular stress response centered on the lysosome.
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RH1115 is a novel small-molecule modulator of the autophagy-lysosome pathway.[1][2][3][4][5]

Through target identification studies, including cellular thermal shift assays (CETSA) and

pulldown experiments, Lamin A/C and Lysosome-Associated Membrane Protein 1 (LAMP1)

have been identified as direct protein targets of RH1115.[1][2][3][6] The interaction with these

proteins is thought to initiate a cascade of events leading to enhanced autophagic flux.

The engagement of LAMP1 by RH1115 is particularly noteworthy as it leads to changes in

lysosomal properties, including their positioning within the cell and an increase in their size.[6]

[7] Specifically, treatment with RH1115 has been shown to promote the perinuclear clustering

of lysosomes, a phenomenon associated with increased autophagosome-lysosome fusion and

enhanced degradative capacity.[6]

Trehalose: A Lysosome-Centric Mechanism of Autophagy Activation

Trehalose, a naturally occurring disaccharide, employs a more indirect, stress-responsive

mechanism to induce autophagy.[8][9][10][11][12][13] Its primary mode of action involves the

induction of lysosomal stress.[9][10][11][12] This is characterized by lysosomal enlargement

and transient lysosomal membrane permeabilization (LMP).[8][14]

The permeabilization of the lysosomal membrane leads to the release of calcium into the

cytoplasm.[8] This increase in cytosolic calcium activates the phosphatase calcineurin, which in

turn dephosphorylates and activates Transcription Factor EB (TFEB), a master regulator of

lysosomal biogenesis and autophagy.[8][14] Activated TFEB then translocates to the nucleus,

where it drives the expression of genes involved in the autophagy-lysosome pathway.[8][15] An

alternative but related mechanism suggests that trehalose accumulation in lysosomes can lead

to a mild elevation of lysosomal pH, which can inactivate mTORC1 on the lysosomal surface,

thereby relieving its inhibitory effect on TFEB.[9][10][13][16][17]
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Feature RH1115 Trehalose

Primary Mechanism
Direct binding to protein

targets
Induction of lysosomal stress

Key Molecular Targets Lamin A/C, LAMP1[1][2][3][6]
TFEB (indirectly activated)[8]

[9][10][11][12][13]

Cellular Process
Modulation of lysosome

positioning and function[6][7]

Lysosomal membrane

permeabilization and TFEB

nuclear translocation[8][14]

mTOR-Dependence Independent[6] Independent[8][18]

Quantitative Comparison of Autophagy Induction
Direct comparative studies quantifying the autophagic induction of RH1115 and trehalose

under identical conditions are limited. The following table summarizes available quantitative

data from separate studies, highlighting the different experimental contexts.

Parameter RH1115 Trehalose

LC3-II Fold Increase
Data not available in a directly

comparable format.

Significant increases in LC3-II

levels have been reported.[8]

[15]

p62 Degradation
Implied through increased

autophagic flux.

Demonstrated to accelerate

p62 turnover.

TFEB Nuclear Translocation
Not reported as a primary

mechanism.

Significant nuclear

translocation observed 6-24

hours post-treatment.[8]

Lysosomal Effects

1.5-fold increase in LAMP1

protein levels; ~3-fold increase

in autolysosome size.[6]

3-fold increase in EGFP-

LGALS3 puncta (marker of

LMP).[8]

Effective Concentration

EC50 of 46.2 µM for eGFP-

LC3 puncta formation

(biotinylated derivative).[6]

Autophagy induction observed

at concentrations as low as

100 µM.[11]
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Signaling Pathway Diagrams
The following diagrams, generated using Graphviz (DOT language), illustrate the distinct

signaling pathways of RH1115 and trehalose in inducing autophagy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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